Cas no 1934499-31-6 (1-(1-methylcyclobutyl)methylcyclobutane-1-carbaldehyde)

1-(1-Methylcyclobutyl)methylcyclobutane-1-carbaldehyde is a specialized aldehyde featuring a unique bicyclic structure with cyclobutyl substituents. Its rigid, strained ring system imparts distinct reactivity, making it valuable in synthetic organic chemistry, particularly for constructing complex frameworks or as an intermediate in pharmaceuticals and agrochemicals. The aldehyde functionality offers versatile derivatization potential, enabling condensation, reduction, or nucleophilic addition reactions. The steric hindrance from the methylcyclobutyl group may influence selectivity in catalytic processes. This compound’s defined molecular architecture is advantageous for studying steric and electronic effects in reaction design. Suitable for controlled environments, it requires handling under inert conditions due to its sensitivity.

1-(1-methylcyclobutyl)methylcyclobutane-1-carbaldehyde structure

1934499-31-6 structure

Product Name:1-(1-methylcyclobutyl)methylcyclobutane-1-carbaldehyde

CAS No:1934499-31-6

MF:C₁₁H₁₈O

MW:166.260023593903

CID:5691629

PubChem ID:126997282

Update Time:2025-05-28

1-(1-methylcyclobutyl)methylcyclobutane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- EN300-1619520
- 1934499-31-6
- 1-[(1-Methylcyclobutyl)methyl]cyclobutane-1-carbaldehyde
- CID 126997282
- Cyclobutanecarboxaldehyde, 1-[(1-methylcyclobutyl)methyl]-
- 1-(1-methylcyclobutyl)methylcyclobutane-1-carbaldehyde
- Inchi： 1S/C11H18O/c1-10(4-2-5-10)8-11(9-12)6-3-7-11/h9H,2-8H2,1H3
- InChI Key： PXLXIIMMHNRINJ-UHFFFAOYSA-N
- SMILES： O=CC1(CCC1)CC1(C)CCC1

Computed Properties

Exact Mass: 166.135765193g/mol
Monoisotopic Mass: 166.135765193g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 187
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 17.1Å²

Experimental Properties

Density: 1.045±0.06 g/cm3(Predicted)
Boiling Point: 222.8±9.0 °C(Predicted)

1-(1-methylcyclobutyl)methylcyclobutane-1-carbaldehyde Pricemore >>

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